Cas no 919092-05-0 (2H-1-Benzopyran-3-carbothioamide, 2-imino-6-methyl-)

2H-1-Benzopyran-3-carbothioamide, 2-imino-6-methyl- structure
919092-05-0 structure
Product name:2H-1-Benzopyran-3-carbothioamide, 2-imino-6-methyl-
CAS No:919092-05-0
MF:C11H10N2OS
MW:218.274900913239
CID:766630
PubChem ID:71425683

2H-1-Benzopyran-3-carbothioamide, 2-imino-6-methyl- Chemical and Physical Properties

Names and Identifiers

    • 2H-1-Benzopyran-3-carbothioamide, 2-imino-6-methyl-
    • 2-imino-6-methylchromene-3-carbothioamide
    • 919092-05-0
    • DTXSID40844465
    • 2-Imino-6-methyl-2H-1-benzopyran-3-carbothioamide
    • Inchi: InChI=1S/C11H10N2OS/c1-6-2-3-9-7(4-6)5-8(11(13)15)10(12)14-9/h2-5,12H,1H3,(H2,13,15)
    • InChI Key: XRSQKRGIDXRXTC-UHFFFAOYSA-N
    • SMILES: CC1=CC2=C(C=C1)OC(=N)C(=C2)C(=S)N

Computed Properties

  • Exact Mass: 218.05138412g/mol
  • Monoisotopic Mass: 218.05138412g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 338
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 91.2Ų

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